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molecular formula C7H11NO7P2 B001250 Risedronate CAS No. 105462-24-6

Risedronate

Cat. No. B001250
CAS RN: 105462-24-6
M. Wt: 283.11 g/mol
InChI Key: IIDJRNMFWXDHID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07038083B2

Procedure details

A 500 ml cylindrical reactor equipped with a mechanical stirrer, a thermometer, a reflux condenser and a dropping funnel, was charged with 3-pyridine acetic acid hydrochloride (6.94 g, 0.04 mole), phosphorous acid (9.84 g, 0.12 mole) and toluene (50 ml). The suspension was heated to 90° C. Hyfllo Super-Cel diatomaceous silica (17.50 g, 50% w/w of all the reagents) was added in portions after the mixture of 3-pyridyl acetic acid and H3PO3 was melted, to obtain an heterogeneous suspension. Phosphorous oxychloride (11.2 ml, 0.12 mole) was then added dropwise during 12 minutes. The reaction mixture was then heated to 95° C. for 3 hours. Water (75 ml) was added after cooling the reaction mixture to 65° C. The mixture was stirred vigorously for 30 minutes and then the Hyfllo was removed by filtration. The toluene and the aqueous phases were separated and the aqueous phase was heated at 95° C. for 16 hours. The aqueous phase was cooled to 25° C. and absolute ethanol (75 ml) was added to precipitate the final product. The suspension was cooled to 5° C. for 1 hour. The white product was filtered, washed with absolute ethanol (2×20 ml) and dried in a vacuum oven at 50° C. for 24 hours to obtain 6.30 g (56%) of risedronic acid monohydrate.
Name
3-pyridine acetic acid hydrochloride
Quantity
6.94 g
Type
reactant
Reaction Step One
Name
phosphorous acid
Quantity
9.84 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
50 mL
Type
solvent
Reaction Step One
Name
3-pyridyl acetic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
H3PO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Phosphorous oxychloride
Quantity
11.2 mL
Type
reactant
Reaction Step Three
Name
Water
Quantity
75 mL
Type
solvent
Reaction Step Four
Name
risedronic acid monohydrate
Yield
56%

Identifiers

REACTION_CXSMILES
Cl.[N:2]1[CH:7]=[CH:6][CH:5]=[C:4]([CH2:8][C:9]([OH:11])=O)[CH:3]=1.[P:12]([OH:15])([OH:14])[OH:13].N1C=CC=C(CC(O)=O)C=1.[OH:26][PH:27]([OH:29])=[O:28].P(Cl)(Cl)(Cl)=O>O.C1(C)C=CC=CC=1>[CH:6]1[CH:7]=[N:2][CH:3]=[C:4]([CH2:8][C:9]([P:27]([OH:29])([OH:28])=[O:26])([P:12]([OH:15])([OH:14])=[O:13])[OH:11])[CH:5]=1 |f:0.1|

Inputs

Step One
Name
3-pyridine acetic acid hydrochloride
Quantity
6.94 g
Type
reactant
Smiles
Cl.N1=CC(=CC=C1)CC(=O)O
Name
phosphorous acid
Quantity
9.84 g
Type
reactant
Smiles
P(O)(O)O
Name
toluene
Quantity
50 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
3-pyridyl acetic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC(=CC=C1)CC(=O)O
Name
H3PO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
OP(=O)O
Step Three
Name
Phosphorous oxychloride
Quantity
11.2 mL
Type
reactant
Smiles
P(=O)(Cl)(Cl)Cl
Step Four
Name
Water
Quantity
75 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred vigorously for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A 500 ml cylindrical reactor equipped with a mechanical stirrer
ADDITION
Type
ADDITION
Details
Hyfllo Super-Cel diatomaceous silica (17.50 g, 50% w/w of all the reagents) was added in portions
CUSTOM
Type
CUSTOM
Details
to obtain an heterogeneous suspension
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was then heated to 95° C. for 3 hours
Duration
3 h
TEMPERATURE
Type
TEMPERATURE
Details
after cooling the reaction mixture to 65° C
CUSTOM
Type
CUSTOM
Details
the Hyfllo was removed by filtration
CUSTOM
Type
CUSTOM
Details
The toluene and the aqueous phases were separated
TEMPERATURE
Type
TEMPERATURE
Details
the aqueous phase was heated at 95° C. for 16 hours
Duration
16 h
TEMPERATURE
Type
TEMPERATURE
Details
The aqueous phase was cooled to 25° C.
ADDITION
Type
ADDITION
Details
absolute ethanol (75 ml) was added
CUSTOM
Type
CUSTOM
Details
to precipitate the final product
TEMPERATURE
Type
TEMPERATURE
Details
The suspension was cooled to 5° C. for 1 hour
Duration
1 h
FILTRATION
Type
FILTRATION
Details
The white product was filtered
WASH
Type
WASH
Details
washed with absolute ethanol (2×20 ml)
CUSTOM
Type
CUSTOM
Details
dried in a vacuum oven at 50° C. for 24 hours
Duration
24 h

Outcomes

Product
Details
Reaction Time
 30 min
Name
risedronic acid monohydrate
Type
product
Smiles
C1=CC(=CN=C1)CC(O)(P(=O)(O)O)P(=O)(O)O
Measurements
Type Value Analysis
AMOUNT: MASS 6.3 g
YIELD: PERCENTYIELD 56%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.